Cas no 1103935-34-7 (1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
• CAS No: 1103935-34-7
• MF: C₁₅H₁₄ClN₃O₅S₂
• MW: 415.87175989151
• CID: 5470618
• Update Time: 2025-06-12

1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1-[(5-chloro-2-thienyl)sulfonyl]-N-(4-nitrophenyl)-
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C15H14ClN3O5S2/c16-13-7-8-14(25-13)26(23,24)18-9-1-2-12(18)15(20)17-10-3-5-11(6-4-10)19(21)22/h3-8,12H,1-2,9H2,(H,17,20)
• InChI Key： SESNDBIXKLHKOP-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCC1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide

Comprehensive Overview of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide (CAS No. 1103935-34-7)

The compound 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide (CAS No. 1103935-34-7) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine-2-carboxamide core linked to a 5-chlorothiophene sulfonyl group and a 4-nitrophenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for sulfonamide derivatives like this compound has surged due to their versatility in medicinal chemistry. The presence of both chlorothiophene and nitrophenyl groups enhances its electronic properties, making it valuable for structure-activity relationship (SAR) studies. This aligns with frequent search queries such as "sulfonamide-based drug candidates 2024" or "nitrophenyl compounds in drug design," reflecting the scientific community's focus on innovative small molecules.

The CAS No. 1103935-34-7 compound exhibits promising physicochemical properties, including moderate lipophilicity and hydrogen bonding capacity, which are critical for bioavailability optimization—a hot topic in pharmaceutical forums. Its molecular weight (425.89 g/mol) and heterocyclic architecture place it within the "drug-like" space defined by Lipinski's rule of five, addressing common search terms like "molecular weight considerations for CNS penetration."

From a synthetic chemistry perspective, the pyrrolidine carboxamide scaffold allows for diverse derivatization, a feature frequently discussed in organic chemistry webinars. The thiophene sulfonyl linkage provides stability against metabolic degradation, answering frequent queries about "metabolically stable sulfonamides." Recent patent analyses reveal growing interest in similar structures for inflammatory disease targets, correlating with trending searches on "next-generation anti-inflammatory small molecules."

Environmental and safety studies of this compound follow modern green chemistry principles, with particular attention to its photostability—a concern raised in recent "sustainable pharmaceutical synthesis" discussions. Analytical methods like HPLC and LC-MS for characterizing 1103935-34-7 are well-documented, addressing laboratory technicians' common questions about "sulfonamide analysis techniques."

The compound's crystalline properties have sparked interest in cocrystal engineering, a trending subtopic in materials science. Its potential as a hydrogen bond acceptor makes it suitable for solubility enhancement strategies, matching frequent searches like "improving API solubility through molecular design." Computational chemistry studies predict strong binding affinities to certain protein targets, aligning with AI-driven drug discovery trends.

In agrochemical research, analogs of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide show promise as plant growth regulators, connecting to popular queries about "eco-friendly crop protection chemicals." The nitrophenyl group's electron-withdrawing properties are frequently cited in discussions about electron transport chain modulation, a key area in biochemical research.

Quality control protocols for this compound emphasize chiral purity due to its stereocenter, responding to stringent regulatory requirements—a major concern in current "GMP-compliant synthesis" dialogues. Stability studies under various pH conditions provide data relevant to "formulation challenges of sulfonamide drugs," another frequently searched topic in pharmaceutical development circles.

Emerging applications in fluorescence labeling have been explored, leveraging the thiophene moiety's photophysical properties. This intersects with nanotechnology searches like "small-molecule fluorescent probes for bioimaging." The compound's structure-property relationships are actively modeled using QSAR techniques, addressing computational chemists' interest in "predictive modeling for sulfonamides."

With the pharmaceutical industry's shift toward fragment-based drug design, the pyrrolidine-2-carboxamide segment of this molecule serves as an ideal building block. This connects to trending webinars on "scaffold hopping strategies in lead optimization." The compound's patent landscape shows increasing activity since 2020, particularly in oncological and metabolic disorder applications—areas dominating recent medicinal chemistry publications.

In conclusion, 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide represents a multifaceted research tool bridging drug discovery, materials science, and analytical methodology. Its evolving applications continue to generate scientific discourse, reflected in search patterns and conference topics across chemical and life science disciplines.